2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide

• IUPAC Name: 2-(4-methyl-N-methylsulfonylanilino)-N-(2-pyridin-3-yloxypropyl)acetamide
• InChI: InChI=1S/C18H23N3O4S/c1-14-6-8-16(9-7-14)21(26(3,23)24)13-18(22)20-11-15(2)25-17-5-4-10-19-12-17/h4-10,12,15H,11,13H2,1-3H3,(H,20,22)
• InChI Key: HOHMLSLZCOUESL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)NCC(C)OC2=CN=CC=C2)S(=O)(=O)C
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide, also known as MPSP, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide works by inhibiting the activation of microglia, which are immune cells in the brain that can cause inflammation and damage to neurons. It also activates the Nrf2 pathway, which is involved in cellular defense mechanisms and can protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide has been shown to have several biochemical and physiological effects, including reducing inflammation in the brain, protecting against oxidative stress, and promoting the survival of neurons. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide in lab experiments is its neuroprotective effects, which can help to reduce damage to neurons and improve the accuracy of experimental results. However, one limitation is that 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide may have different effects in different animal models or in humans, and more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide, including studying its potential use in treating other neurodegenerative diseases, optimizing its synthesis methods to produce higher yields, and investigating its potential applications in other fields such as cancer research. Additionally, more research is needed to fully understand the mechanisms of action of 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide and its potential side effects.

Synthesis Methods

The synthesis of 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide has been achieved using several methods, including the reaction of 4-methylbenzenesulfonyl chloride with 2-(pyridin-3-yloxy)propylamine followed by the addition of acetic anhydride. Another method involves the reaction of 4-methylbenzenesulfonyl chloride with N-(2-hydroxypropyl)pyridin-3-amine followed by the addition of acetic anhydride. These methods have been optimized to produce high yields of 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide.

Scientific Research Applications

2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and can reduce inflammation in the brain. 2-[(4-methylphenyl)(methylsulfonyl)amino]-N-[2-(pyridin-3-yloxy)propyl]acetamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.